(4-(Trifluoromethyl)phenyl)methanamine hydrochloride
Overview
Description
“(4-(Trifluoromethyl)phenyl)methanamine hydrochloride” is an organic compound with the molecular formula C8H9ClF3N . It is a compound that contains a benzene ring substituted with a trifluoromethyl group . The compound is typically stored at refrigerated temperatures .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H8F3N.ClH/c9-8(10,11)7-3-1-6(5-12)2-4-7;/h1-4H,5,12H2;1H . This indicates the presence of a benzene ring substituted with a trifluoromethyl group and an amine group .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 211.61 g/mol . It has 2 hydrogen bond donors and 4 hydrogen bond acceptors . The compound has a rotatable bond count of 1 .Scientific Research Applications
Catalytic Applications
(4-(Trifluoromethyl)phenyl)methanamine hydrochloride has been investigated for its use in catalytic reactions. For instance, Şemistan Karabuğa et al. (2015) demonstrated the synthesis of quinazoline-based ruthenium complexes starting from commercially available glycine, which were then applied in transfer hydrogenation of acetophenone derivatives, achieving excellent conversions and high turnover frequency values (Şemistan Karabuğa, S. Bars, Idris Karakaya, S. Gümüş, 2015).
Material Science
In the field of material science, compounds related to this compound have been utilized in the synthesis of novel materials. Zhen Ma et al. (2013) explored the synthesis, characterization, and thermal properties of zinc(II) 4′-phenyl-terpyridine compounds, revealing interesting photo-luminescent properties in solid and solution states (Zhen Ma, Wanbing Lu, B. Liang, A. Pombeiro, 2013).
Pharmacological Studies
In pharmacological research, derivatives of this compound have been explored for their potential therapeutic applications. Uttara Basu et al. (2014) synthesized Iron(III) complexes with potential for cellular imaging and photocytotoxicity under red light, demonstrating a novel approach to cancer therapy by generating reactive oxygen species and inducing apoptosis in various cell lines (Uttara Basu, Ila Pant, I. Khan, A. Hussain, P. Kondaiah, A. Chakravarty, 2014).
Chiral Separation
The compound has also been involved in studies focusing on chiral discrimination. Y. Bereznitski et al. (2002) achieved the separation of enantiomers on an amylose tris(3,5-dimethylphenyl)carbamate stationary phase, providing insights into the mechanisms of chiral separation and the role of hydrogen bonding and inclusion interactions (Y. Bereznitski, R. Lobrutto, N. Variankaval, R. Thompson, K. Thompson, P. Sajonz, L. Crocker, J. Kowal, D. Cai, M. Journet, T. Wang, J. Wyvratt, N. Grinberg, 2002).
Safety and Hazards
properties
IUPAC Name |
[4-(trifluoromethyl)phenyl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3N.ClH/c9-8(10,11)7-3-1-6(5-12)2-4-7;/h1-4H,5,12H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDDIOEYMKVFUGK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN)C(F)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3047-99-2 |
Source
|
| Record name | 4-(Trifluoromethyl)benzylamine Hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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